Cas no 98959-85-4 (Pyridine, 3,5-diethoxy-)

Pyridine, 3,5-diethoxy- structure
Pyridine, 3,5-diethoxy- structure
Product Name:Pyridine, 3,5-diethoxy-
CAS No:98959-85-4
MF:C9H13NO2
MW:167.205022573471
CID:802137
PubChem ID:18761967
Update Time:2025-04-19

Pyridine, 3,5-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3,5-diethoxy-
    • 3,5-DIETHOXYPYRIDINE
    • 3,5-Diaethoxy-pyridin
    • 3,5-diethoxy-pyridine
    • Pyridine,3,5-diethoxy
    • SCHEMBL3819558
    • AKOS006331660
    • FT-0740038
    • DTXSID40596053
    • 98959-85-4
    • Inchi: 1S/C9H13NO2/c1-3-11-8-5-9(12-4-2)7-10-6-8/h5-7H,3-4H2,1-2H3
    • InChI Key: KLTYMCNDQCBKKY-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=NC=C(C=1)OCC

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 1.87900
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen